Cas no 2138259-88-6 ((1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol)

• Product Name: (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol
• CAS No: 2138259-88-6
• MF: C₁₆H₂₇N₃O
• MW: 277.40508389473
• CID: 6414986
• PubChem ID: 165488433
• Update Time: 2025-06-08

(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-766857
• 2138259-88-6
• (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol

• Inchi： 1S/C16H27N3O/c1-13(18-7-5-15(12-20)6-8-18)16-9-17-19(11-16)10-14-3-2-4-14/h9,11,13-15,20H,2-8,10,12H2,1H3
• InChI Key： TZFMXTWTAAWNRN-UHFFFAOYSA-N
• SMILES： OCC1CCN(C(C)C2C=NN(C=2)CC2CCC2)CC1

Computed Properties

• Exact Mass: 277.215412493g/mol
• Monoisotopic Mass: 277.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.3Ų

Additional information on (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol

Introduction to Compound CAS No. 2138259-88-6: (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol

(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol, also known by its CAS number 2138259-88-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and features a unique structural arrangement that includes a cyclobutylmethyl substituent and a pyrazole ring. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol is characterized by a central piperidine ring, which is a common scaffold in many bioactive molecules due to its ability to modulate various biological targets. The cyclobutylmethyl group adds conformational rigidity and hydrophobicity, while the pyrazole ring provides additional functional diversity and potential for interaction with specific receptors or enzymes.

Recent studies have explored the pharmacological profile of this compound, revealing its potential as a modulator of several important biological pathways. One notable area of research is its activity as an agonist or antagonist of specific receptors, such as G protein-coupled receptors (GPCRs) and ion channels. These receptors play crucial roles in various physiological processes, including neurotransmission, inflammation, and pain signaling.

In the context of neurological disorders, (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol has shown promising results in preclinical studies. For instance, it has been evaluated for its potential to modulate serotonin receptors, which are implicated in conditions such as depression and anxiety. Preliminary data suggest that this compound may exhibit selective serotonin reuptake inhibition (SSRI) properties, making it a potential candidate for the development of new antidepressant medications.

Beyond its potential in psychiatric disorders, this compound has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Studies have shown that (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its utility as an anti-inflammatory agent.

The pharmacokinetic properties of (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol have also been studied to ensure its suitability for therapeutic use. Key parameters such as bioavailability, distribution, metabolism, and excretion (ADME) have been evaluated in both in vitro and in vivo models. These studies have demonstrated favorable pharmacokinetic profiles, indicating that the compound can be effectively absorbed and distributed in the body while maintaining a reasonable half-life.

Safety and toxicity assessments are critical components of drug development, and extensive studies have been conducted to evaluate the safety profile of (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support further clinical evaluation to assess its safety and efficacy in human subjects.

In conclusion, the compound (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-4-yl)methanol (CAS No. 2138259-88-6) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and potential therapeutic applications, contributing to advancements in the treatment of various diseases.